Cas no 2197052-79-0 (Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate)

• Product Name: Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate
• CAS No: 2197052-79-0
• MF: C₁₃H₈ClF₃O₃
• MW: 304.649033546448
• CID: 5729525
• PubChem ID: 129601527
• Update Time: 2025-06-11

Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate Chemical and Physical Properties

Names and Identifiers

• AKOS037648051
• AS-9593
• MFCD30481146
• Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate
• 2197052-79-0
• methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)furan-3-carboxylate
• 3-Furancarboxylic acid, 5-(4-chlorophenyl)-2-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C13H8ClF3O3/c1-19-12(18)9-6-10(20-11(9)13(15,16)17)7-2-4-8(14)5-3-7/h2-6H,1H3
• InChI Key： WUJXGAWRFBOHQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OC)=C(C(F)(F)F)O1

Computed Properties

• Exact Mass: 304.0114063g/mol
• Monoisotopic Mass: 304.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 385.8±42.0 °C(Predicted)

Additional information on Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate

Research Briefing on Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate (CAS: 2197052-79-0)

Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate (CAS: 2197052-79-0) is a synthetic furan-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a trifluoromethyl group and a chlorophenyl moiety, which are known to enhance biological activity and metabolic stability. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate as a precursor for the development of small-molecule inhibitors targeting protein kinases. The study highlighted the compound's ability to modulate kinase activity through its unique structural features, which facilitate binding to the ATP-binding site of kinases. The findings suggest that derivatives of this compound could serve as promising candidates for the treatment of kinase-driven cancers.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate derivatives. The study demonstrated that these compounds exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential lead for the development of new antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate have been reported. A 2023 Organic Process Research & Development article detailed an optimized synthetic route that improves yield and reduces environmental impact by employing greener solvents and catalysts. This development is critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, Methyl 5-(4-chlorophenyl)-2-(trifluoromethyl)-3-furoate (CAS: 2197052-79-0) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover its potential. Future studies are expected to focus on further derivatization and in vivo evaluation to advance its clinical translation.